Cas no 2227669-47-6 (rac-(1R,3R)-3-(2,4-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(2,4-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227669-47-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6283559
• PubChem ID: 165761170
• Update Time: 2025-05-24

rac-(1R,3R)-3-(2,4-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,4-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1765127
• 2227669-47-6

• Inchi： 1S/C12H14O4/c1-12(2)9(10(12)11(15)16)7-4-3-6(13)5-8(7)14/h3-5,9-10,13-14H,1-2H3,(H,15,16)/t9-,10+/m1/s1
• InChI Key： IPPJCFWCMBBQJH-ZJUUUORDSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC(=CC=2O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Additional information on rac-(1R,3R)-3-(2,4-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Rac-(1R,3R)-3-(2,4-Dihydroxyphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,3R)-3-(2,4-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2227669-47-6, is a structurally unique organic compound with significant potential in various fields of chemical research. This compound belongs to the class of cyclopropane derivatives and features a chiral center, making it a valuable subject for stereochemical studies. The presence of hydroxyl groups on the aromatic ring and the carboxylic acid functionality introduces interesting reactivity and biological activity profiles.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of this compound. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity during the formation of the chiral center. This has been particularly useful in drug discovery, where stereochemistry plays a critical role in determining pharmacokinetic properties. The cyclopropane ring in this compound is known to exhibit unique electronic and steric properties, which can be exploited in designing bioactive molecules.

The carboxylic acid group present in this compound is a versatile functional group that can undergo various transformations. For instance, it can be converted into esters or amides, which are commonly found in pharmaceutical agents. The hydroxyl groups on the aromatic ring contribute to hydrogen bonding capabilities, enhancing solubility and bioavailability. These features make this compound a promising candidate for applications in medicinal chemistry.

In terms of biological activity, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties. The aromatic ring with hydroxyl substituents is known to scavenge free radicals effectively, which is a key mechanism in combating oxidative stress-related diseases. Furthermore, preliminary pharmacological studies suggest that this compound may modulate certain enzyme activities, making it a potential lead molecule for drug development.

The stereochemistry of this compound is another area of intense research interest. The (1R,3R) configuration imparts specific spatial arrangements that can influence molecular interactions with biological targets. Researchers have employed techniques such as X-ray crystallography and NMR spectroscopy to elucidate the three-dimensional structure of this compound. Understanding its stereochemistry is crucial for designing analogs with enhanced therapeutic efficacy.

From an environmental perspective, the biodegradability and ecological impact of this compound are also under investigation. Given its structural complexity and functional groups, it is important to assess its persistence in various ecosystems and its potential effects on aquatic life. These studies are essential for ensuring sustainable practices in chemical manufacturing and usage.

In conclusion, rac-(1R,3R)-3-(2,4-dihydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover its properties and potential uses, this compound is poised to play a significant role in advancing chemical science.